![molecular formula C14H11N2O5+ B3273413 3,3'-ONN-Azoxybisbenzoic acid CAS No. 587-55-3](/img/structure/B3273413.png)
3,3'-ONN-Azoxybisbenzoic acid
Overview
Description
3,3'-ONN-Azoxybisbenzoic acid is a chemical compound that has been widely used in scientific research for its ability to induce oxidative stress in cells. This compound is also known as ABAP and is often used as a free radical generator in laboratory experiments. In
Mechanism of Action
The mechanism of action of 3,3'-ONN-Azoxybisbenzoic acid involves the generation of free radicals in cells. These free radicals can cause damage to cellular components, including DNA, proteins, and lipids. The resulting oxidative stress can lead to cell death or activation of cellular signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely related to its ability to induce oxidative stress in cells. This compound has been shown to cause DNA damage, protein oxidation, and lipid peroxidation in various cell types. Additionally, this compound has been shown to activate cellular signaling pathways, including the MAPK and NF-κB pathways.
Advantages and Limitations for Lab Experiments
One advantage of using 3,3'-ONN-Azoxybisbenzoic acid in laboratory experiments is its ability to induce oxidative stress in cells in a controlled manner. This allows researchers to study the effects of oxidative stress on various cellular processes. However, one limitation of using this compound is its potential toxicity. High concentrations of this compound can cause cell death, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for research involving 3,3'-ONN-Azoxybisbenzoic acid. One area of interest is the role of oxidative stress in aging and age-related diseases. Additionally, researchers may investigate the use of this compound as a therapeutic agent for diseases characterized by oxidative stress. Finally, further studies may be conducted to determine the optimal concentrations and exposure times for this compound in laboratory experiments.
Conclusion
In conclusion, this compound is a widely used compound in scientific research for its ability to induce oxidative stress in cells. This compound has been shown to cause DNA damage, protein oxidation, and lipid peroxidation in various cell types. While there are limitations to its use, this compound has proven to be a valuable tool for studying the effects of oxidative stress on cellular processes. Future research may uncover new applications for this compound in the study of aging and age-related diseases, as well as potential therapeutic uses.
Scientific Research Applications
3,3'-ONN-Azoxybisbenzoic acid has been used in a variety of scientific research applications, including studies on oxidative stress, DNA damage, and apoptosis. This compound is often used as a free radical generator to induce oxidative stress in cells, which can lead to DNA damage and cell death. Additionally, this compound has been used to study the effects of oxidative stress on various cellular processes, including signaling pathways and gene expression.
properties
IUPAC Name |
(3-carboxyanilino)-(3-carboxyphenyl)-oxoazanium | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2O5/c17-13(18)9-3-1-5-11(7-9)15-16(21)12-6-2-4-10(8-12)14(19)20/h1-8H,(H2-,15,17,18,19,20,21)/p+1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWWFFKKAFVDVDP-UHFFFAOYSA-O | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N[N+](=O)C2=CC=CC(=C2)C(=O)O)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N2O5+ | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.